molecular formula C11H8N2S B8337291 5-Ethynyl-4-phenyl-thiazol-2-ylamine

5-Ethynyl-4-phenyl-thiazol-2-ylamine

Cat. No.: B8337291
M. Wt: 200.26 g/mol
InChI Key: DRKPCOCUGUKWOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethynyl-4-phenyl-thiazol-2-ylamine is a useful research compound. Its molecular formula is C11H8N2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N2S

Molecular Weight

200.26 g/mol

IUPAC Name

5-ethynyl-4-phenyl-1,3-thiazol-2-amine

InChI

InChI=1S/C11H8N2S/c1-2-9-10(13-11(12)14-9)8-6-4-3-5-7-8/h1,3-7H,(H2,12,13)

InChI Key

DRKPCOCUGUKWOJ-UHFFFAOYSA-N

Canonical SMILES

C#CC1=C(N=C(S1)N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the above prepared 4-phenyl-5-trimethylsilanylethynyl-thiazol-2-ylamine (1.070 g, 3.927 mmol), dissolved in 14 mL of MeOH, was added K2CO3 (0.814 g, 1.5 eq.)) and the mixture was stirred for 2 h at ambient temperature. Pouring onto crashed ice/NH4Cl, twofold extraction with ethyl acetate, washing with water and brine, drying over sodium sulfate, and evaporation to dryness, followed by flash chromatography (SiO2, hexane/ethyl acetate=7/3), gave 0.667 g of the title compound as dark brown viscous oil.
Name
4-phenyl-5-trimethylsilanylethynyl-thiazol-2-ylamine
Quantity
1.07 g
Type
reactant
Reaction Step One
Name
Quantity
0.814 g
Type
reactant
Reaction Step Two
Name
Quantity
14 mL
Type
solvent
Reaction Step Three

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